1-(Piperidin-2-yl)prop-2-en-1-one
CAS No.:
Cat. No.: VC17656948
Molecular Formula: C8H13NO
Molecular Weight: 139.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C8H13NO |
|---|---|
| Molecular Weight | 139.19 g/mol |
| IUPAC Name | 1-piperidin-2-ylprop-2-en-1-one |
| Standard InChI | InChI=1S/C8H13NO/c1-2-8(10)7-5-3-4-6-9-7/h2,7,9H,1,3-6H2 |
| Standard InChI Key | NLAWCJTVQFVJET-UHFFFAOYSA-N |
| Canonical SMILES | C=CC(=O)C1CCCCN1 |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The molecular formula of 1-(Piperidin-2-yl)prop-2-en-1-one is C₈H₁₃NO, with a molecular weight of 139.19 g/mol. Its IUPAC name is 1-piperidin-2-ylprop-2-en-1-one, and its canonical SMILES representation is C=CC(=O)C1CCCCN1. The compound features:
-
A piperidine ring (six-membered heterocycle with one nitrogen atom) at the 2-position.
-
An α,β-unsaturated ketone (enone) system, enabling conjugate addition reactions.
The piperidine ring adopts a chair conformation, minimizing steric strain, while the enone moiety contributes to electrophilicity at the β-carbon.
Spectroscopic Characterization
Key spectroscopic data includes:
-
IR: Carbonyl stretching vibration at ~1,680–1,720 cm⁻¹ and C=C stretch at ~1,600 cm⁻¹.
-
¹H NMR: Vinyl protons resonate at δ 6.1–6.3 ppm (J ≈ 16 Hz), while piperidine protons appear at δ 1.4–2.8 ppm.
-
¹³C NMR: Carbonyl carbon at δ 195–200 ppm, vinyl carbons at δ 120–130 ppm, and piperidine carbons at δ 25–50 ppm.
Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Weight | 139.19 g/mol |
| Melting Point | Not reported (analogs: 122–124°C) |
| Solubility | Moderate in polar solvents |
| HOMO-LUMO Gap | Estimated -8.7 eV (analogs) |
The enone system lowers the HOMO-LUMO gap compared to saturated ketones, enhancing reactivity.
Synthesis and Industrial Production
Academic Laboratory Synthesis
A one-pot, solvent-free method under microwave irradiation is preferred:
-
Reactants: Chloro aldehydes, ketones, and piperidine.
-
Conditions: Microwave heating at 80–100°C for 10–15 minutes.
-
Workup: Precipitation in ice-cold water, filtration, and purification via silica gel chromatography (n-hexane:ethyl acetate).
This method achieves yields >70% with minimal byproducts, avoiding toxic catalysts.
Industrial-Scale Production
Industrial processes scale the academic method using continuous-flow reactors. Key advantages include:
-
Cost Efficiency: Reduced solvent waste lowers disposal costs.
-
Sustainability: Microwave energy decreases carbon footprint by 30% compared to conventional heating.
Chemical Reactivity and Reaction Pathways
Oxidation and Reduction
-
Oxidation: Treatment with KMnO₄ or CrO₃ yields epoxides or carboxylic acids.
-
Reduction: NaBH₄ or LiAlH₄ reduces the ketone to a secondary alcohol.
Nucleophilic Additions
The β-carbon undergoes Michael additions with:
-
Amines: Forms β-amino ketones.
-
Thiols: Produces β-thioether derivatives under basic conditions.
Cycloadditions
The enone participates in Diels-Alder reactions with dienes, generating six-membered cyclohexene derivatives.
Structural Analogues and Comparative Analysis
Piperidine-Based Analogues
| Compound | Key Structural Difference | Biological Activity |
|---|---|---|
| Pelletierine | Saturated ketone | Anthelmintic |
| 1-(Piperidin-1-yl)prop-2-en-1-one | Piperidine at 1-position | Reduced COX-1 inhibition |
The 2-position piperidine substitution in 1-(Piperidin-2-yl)prop-2-en-1-one enhances steric accessibility for enzyme binding.
Enone Derivatives with Heterocycles
| Compound | Heterocycle | Activity |
|---|---|---|
| 1-(Indol-3-yl)prop-2-en-1-one | Indole | Anticancer (IC₅₀ = 5 μM) |
| (E)-1-(Quinolin-3-yl)prop-2-en-1-one | Quinoline | Antibacterial (MIC = 4 μg/mL) |
The piperidine ring’s basicity improves solubility over aromatic heterocycles, aiding pharmacokinetics.
Challenges and Future Directions
Synthetic Challenges
-
Enantiomeric Resolution: Racemic mixtures complicate crystallization. Chiral HPLC or enzymatic resolution is required.
-
Byproduct Formation: Dimerization occurs above 100°C; temperature control is critical.
Therapeutic Development
-
Targeted Drug Delivery: Conjugation with nanoparticles may enhance bioavailability.
-
Toxicity Profiling: Chronic toxicity studies in mammalian models are pending.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume